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Compound of Interest

Compound Name: MI-1061 TFA

Cat. No.: B8144769 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of MI-
1061 TFA, a potent and selective menin-MLL inhibitor. Adherence to these procedures is

critical to ensure personnel safety, environmental protection, and regulatory compliance. The

trifluoroacetate (TFA) salt of MI-1061 necessitates specific handling and disposal

considerations due to the properties of trifluoroacetic acid.

Core Safety and Handling Precautions
Before beginning any disposal-related activities, it is imperative to handle MI-1061 TFA with the

appropriate personal protective equipment (PPE). While MI-1061 TFA itself is not classified as

a hazardous substance, the trifluoroacetic acid component is corrosive and requires careful

handling.

Required Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A laboratory coat.

All handling of MI-1061 TFA and its waste should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.
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Quantitative Data for Trifluoroacetic Acid (TFA)
The hazardous characteristics of MI-1061 TFA waste are primarily dictated by the

trifluoroacetic acid component. The following table summarizes key quantitative data for TFA to

inform safe handling and disposal.

Property Value

CAS Number 76-05-1

Molecular Formula C₂HF₃O₂

Molecular Weight 114.02 g/mol

Boiling Point 72.4 °C (162.3 °F)

Melting Point -15.4 °C (4.3 °F)

Density 1.48 g/cm³

Acidity (pKa) 0.23

Step-by-Step Disposal Protocol for MI-1061 TFA
The following protocol outlines the procedural, step-by-step guidance for the safe and

compliant disposal of MI-1061 TFA.

1. Waste Identification and Segregation:

All materials contaminated with MI-1061 TFA, including unused product, solutions, and

contaminated labware (e.g., pipette tips, vials), must be treated as hazardous waste.

Segregate MI-1061 TFA waste from other waste streams, particularly from bases and

oxidizing agents, to prevent violent reactions.

2. Waste Collection and Storage:

Collect all MI-1061 TFA waste in a designated, leak-proof, and chemically compatible

container. A high-density polyethylene (HDPE) container is recommended.
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The waste container must be clearly labeled as "Hazardous Waste: MI-1061 TFA" and

should include the chemical formula (C₃₂H₂₇Cl₂F₄N₃O₆) and any other identifiers required by

your institution's environmental health and safety (EHS) department.

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

3. Spill and Contamination Management:

In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

commercial spill pillows).

Do not use combustible materials, such as paper towels, to absorb spills.

Collect the absorbent material and place it in the designated hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., ethanol) and collect the cleaning

materials as hazardous waste.

4. Final Disposal:

The disposal of MI-1061 TFA waste must be conducted through a licensed hazardous waste

disposal company.

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste container.

Do not dispose of MI-1061 TFA down the drain or in the regular trash.[1]

Experimental Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of MI-1061 TFA.
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MI-1061 TFA Disposal Workflow

This guide is intended to provide a clear and actionable framework for the safe disposal of MI-
1061 TFA. For further information, always refer to the Safety Data Sheet (SDS) and consult

with your institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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